![molecular formula C19H18ClN3O4S B2800063 8-chloro-2-((2-methoxy-5-methylphenyl)sulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one CAS No. 2034507-14-5](/img/structure/B2800063.png)
8-chloro-2-((2-methoxy-5-methylphenyl)sulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one
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Description
8-chloro-2-((2-methoxy-5-methylphenyl)sulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C19H18ClN3O4S and its molecular weight is 419.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiviral Activity
Research on sulfonic cytosine derivatives, closely related to the chemical structure , has shown that these compounds possess antiviral activities. A study by Solomyannyi et al. (2019) developed a novel method for synthesizing sulfonic cytosine derivatives, demonstrating their potential in antiviral applications Solomyannyi, R. N., Shablykina, O., Moskvina, V., Khilya, V., Rusanov, E., & Brovarets, V. (2019). Chemistry of Heterocyclic Compounds, 55, 401-407.
Antimicrobial and Anthelmintic Activity
Kumar and Joshi (2010) synthesized novel 1H‐1,4‐Diazepine derivatives, undergoing a process of sulphonation and further reactions to yield compounds screened for antimicrobial, antifungal, and anthelmintic activities. This research indicates the potential use of related compounds in combating various pathogens Kumar, R., & Joshi, Y. (2010). ChemInform, 41.
Anticancer Activity
A study by Hafez and El-Gazzar (2017) on thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives revealed that many of the synthesized compounds exhibited potent anticancer activity against several human cancer cell lines, including MCF-7, HeLa, and HCT-116. This demonstrates the potential of similar compounds in anticancer research Hafez, H., & El-Gazzar, A. R. B. A. (2017). Acta Pharmaceutica, 67, 527 - 542.
Properties
IUPAC Name |
13-chloro-5-(2-methoxy-5-methylphenyl)sulfonyl-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O4S/c1-12-3-5-16(27-2)17(9-12)28(25,26)22-8-7-15-14(11-22)19(24)23-10-13(20)4-6-18(23)21-15/h3-6,9-10H,7-8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYENZWKKXRKAEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCC3=C(C2)C(=O)N4C=C(C=CC4=N3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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